Cas no 1806529-58-7 (Methyl 4-hydroxy-2-nitropyridine-6-acetate)

• Product Name: Methyl 4-hydroxy-2-nitropyridine-6-acetate
• CAS No: 1806529-58-7
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• CID: 4906587
• Update Time: 2025-10-28

Methyl 4-hydroxy-2-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-2-nitropyridine-6-acetate

• Inchi： 1S/C8H8N2O5/c1-15-8(12)3-5-2-6(11)4-7(9-5)10(13)14/h2,4H,3H2,1H3,(H,9,11)
• InChI Key： IUEXJZZEJFHJGH-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC(C=C([N+](=O)[O-])N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 377
• XLogP3: 0
• Topological Polar Surface Area: 101

Additional information on Methyl 4-hydroxy-2-nitropyridine-6-acetate

Methyl 4-Hydroxy-2-Nitropyridine-6-Acetate: A Comprehensive Overview

Methyl 4-hydroxy-2-nitropyridine-6-acetate, with the CAS number 1806529-58-7, is a compound of significant interest in various fields of chemistry and materials science. This compound, also referred to as nitro-substituted pyridine derivative, has garnered attention due to its unique structural properties and potential applications in drug design, catalysis, and electronic materials.

The molecular structure of methyl 4-hydroxy-2-nitropyridine-6-acetate consists of a pyridine ring substituted with a hydroxyl group at position 4, a nitro group at position 2, and an acetate ester group at position 6. These functional groups contribute to the compound's reactivity and stability, making it a versatile building block in organic synthesis. Recent studies have highlighted its role in the development of novel bioactive molecules, particularly in the context of anti-cancer drug discovery.

Research into the synthesis of methyl 4-hydroxy-2-nitropyridine-6-acetate has focused on optimizing reaction conditions to enhance yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method aligns with the growing trend toward sustainable and efficient chemical processes.

In terms of applications, methyl 4-hydroxy-2-nitropyridine-6-acetate has demonstrated potential as a precursor for advanced materials. For instance, its ability to coordinate with metal ions makes it a candidate for designing metal-organic frameworks (MOFs) with applications in gas storage and catalysis. Additionally, its electronic properties have been explored for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices.

The biological activity of methyl 4-hydroxy-2-nitropyridine-6-acetate has also been a focal point of recent investigations. Studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development. Furthermore, its ability to inhibit specific enzymes involved in inflammatory pathways highlights its potential role in anti-inflammatory therapies.

From an environmental perspective, methyl 4-hydroxy-2-nitropyridine-6-acetate has been studied for its degradation pathways under various conditions. Understanding its environmental fate is crucial for assessing its safety and sustainability in industrial applications. Recent findings indicate that the compound undergoes rapid biodegradation under aerobic conditions, which is promising for reducing its environmental footprint.

In conclusion, methyl 4-hydroxy-2-nitropyridine-6-acetate represents a multifaceted compound with diverse applications across chemistry and materials science. Its unique structural features and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, catalysis, and electronic materials. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.